Cas no 886214-82-0 (Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester
• CAS No: 886214-82-0
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 3036177
• PubChem ID: 66716534
• Update Time: 2025-06-11

Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester
• 5-(tert-Butoxycarbonylamino)-2-isopropylpyridine;tert-Butyl (6-isopropylpyridin-3-yl)carbamate;
• 5-(Boc-amino)-2-isopropylpyridine
• 886214-82-0
• DTXSID101185090
• tert-butyl(6-isopropylpyridin-3-yl)carbamate
• GPMORISKRMLPFN-UHFFFAOYSA-N
• GS2382
• tert-Butyl (6-isopropylpyridin-3-yl)carbamate
• SCHEMBL531174
• 1,1-Dimethylethyl N-[6-(1-methylethyl)-3-pyridinyl]carbamate

• Inchi： 1S/C13H20N2O2/c1-9(2)11-7-6-10(8-14-11)15-12(16)17-13(3,4)5/h6-9H,1-5H3,(H,15,16)
• InChI Key： GPMORISKRMLPFN-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.15200
• Monoisotopic Mass: 236.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22000
• LogP: 3.62500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester

Comprehensive Analysis of Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 886214-82-0)

Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester (CAS No. 886214-82-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridinyl core and a tert-butyl group, has garnered attention due to its unique structural properties and potential as an intermediate in synthetic chemistry. Researchers often explore its reactivity profile, particularly in the context of carbamate formation and heterocyclic modifications, which are critical for drug discovery and material science.

The compound's CAS No. 886214-82-0 serves as a key identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its systematic name, Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester, reflects the IUPAC nomenclature rules, highlighting the isopropyl and tert-butyl substituents that influence its steric and electronic characteristics. These features are pivotal for understanding its solubility, stability, and compatibility in formulation development.

In recent years, the demand for pyridine-based intermediates like this compound has surged, driven by advancements in green chemistry and sustainable synthesis. A growing trend in AI-driven molecular design has also put spotlight on such structures, as machine learning models predict their utility in bioactive molecule optimization. Frequently searched queries include "carbamate ester applications" and "pyridinyl derivatives in drug synthesis," underscoring the compound's relevance in cutting-edge research.

From a synthetic perspective, Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester offers versatility. Its tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis, while the isopropylpyridine moiety can serve as a directing group in cross-coupling reactions. These attributes align with industry needs for high-value building blocks, as evidenced by patents focusing on catalytic amidation and chiral resolution techniques.

Environmental and regulatory considerations further shape its applications. The compound's low ecotoxicity profile, inferred from its structural analogs, makes it a candidate for biodegradable agrochemicals. However, rigorous QSAR (Quantitative Structure-Activity Relationship) studies are recommended to validate its safety, a topic frequently raised in EPA and REACH-related discussions.

In analytical chemistry, CAS No. 886214-82-0 is characterized via HPLC, GC-MS, and NMR, with particular emphasis on quantifying isomeric purity. Laboratories often optimize chromatographic methods to separate it from byproducts, addressing common challenges like peak tailing in polar solvents. Such protocols are vital for quality control in GMP-compliant production.

Market-wise, suppliers list this compound under categories like pharmaceutical intermediates and fine chemicals, with pricing influenced by batch scalability and custom synthesis options. The rise of contract research organizations (CROs) has further expanded its accessibility, catering to startups exploring niche therapeutic targets.

Future prospects for Carbamic acid, [6-(1-methylethyl)-3-pyridinyl]-, 1,1-dimethylethyl ester include potential roles in metal-organic frameworks (MOFs) and enzyme inhibition studies. As the scientific community prioritizes structure-activity relationships (SAR), this compound's modular design positions it as a valuable tool for rational drug design pipelines.